Cas no 898746-50-4 (5-Iodo-1H-pyrrolo[2,3-b]pyridine)

5-Iodo-1H-pyrrolo[2,3-b]pyridine structure
898746-50-4 structure
Product Name:5-Iodo-1H-pyrrolo[2,3-b]pyridine
CAS No:898746-50-4
MF:C7H5IN2
MW:244.032473325729
MDL:MFCD06659679
CID:715132
PubChem ID:329771938
Update Time:2024-10-26

5-Iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 5-iodo-
    • 5-Iodo-1H-pyrrolo[2,3-b]pyridine (ACI)
    • 5-Iodo-7-azaindole
    • CYMDPTJBUBTWEY-UHFFFAOYSA-N
    • CS-0002359
    • DTXSID20640104
    • PB32449
    • SY097452
    • YKB74650
    • AS-33528
    • SCHEMBL294884
    • 5-Iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • J-517629
    • MFCD06659679
    • AKOS015853620
    • 898746-50-4
    • MDL： MFCD06659679
    • Inchi： 1S/C7H5IN2/c8-6-3-5-1-2-9-7(5)10-4-6/h1-4H,(H,9,10)
    • InChI Key： CYMDPTJBUBTWEY-UHFFFAOYSA-N
    • SMILES： IC1C=C2C(NC=C2)=NC=1

Computed Properties

  • Exact Mass: 243.95000
  • Monoisotopic Mass: 243.94975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 2.082
  • Melting Point: 196-197°C
  • Refractive Index: 1.787
  • PSA: 28.68000
  • LogP: 2.16750

5-Iodo-1H-pyrrolo[2,3-b]pyridine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-Iodo-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Iodo-1H-pyrrolo[2,3-b]pyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898746-50-4)5-Iodo-1H-pyrrolo[2,3-b]pyridine
Order Number:A843360
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:59
Price ($):257.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898746-50-4)5-Iodo-1H-pyrrolo[2,3-b]pyridine
A843360
Purity:99%
Quantity:5g
Price ($):257.0
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